Cas no 1226426-97-6 (2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1226426-97-6
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5394824
• Update Time: 2025-06-14

2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (1,1-Dioxido-4-phenyl-4H-1,4-benzothiazin-2-yl)(4-methyl-1-piperidinyl)methanone
• 2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C21H22N2O3S/c1-16-11-13-22(14-12-16)21(24)20-15-23(17-7-3-2-4-8-17)18-9-5-6-10-19(18)27(20,25)26/h2-10,15-16H,11-14H2,1H3
• InChI Key： NKQXRTIODYFICQ-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=CC=C2)C2=CC=CC=C2S1(=O)=O)(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 382.135
• Monoisotopic Mass: 382.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1A^2

Experimental Properties

• Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.0±50.0 °C(Predicted)
• pka: -1.38±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione

Comprehensive Overview of 2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1226426-97-6)

The compound 2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1226426-97-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzothiazine core and a 4-methylpiperidine moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione has surged due to their versatility in medicinal chemistry. The compound's sulfone group and carbonyl linkage contribute to its stability and reactivity, making it a candidate for further exploration in drug design. With the rise of AI-driven drug discovery and computational chemistry, this molecule has been flagged in databases for its potential to address unmet medical needs, such as inflammation and metabolic disorders.

The synthesis of CAS No. 1226426-97-6 involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. Key steps include the formation of the benzothiazine ring and subsequent functionalization with the 4-methylpiperidine group. Researchers are optimizing these protocols to enhance scalability, a topic frequently searched in academic and industrial forums. The compound's crystallinity and solubility properties are also under investigation, as these factors critically influence its applicability in formulations.

From an SEO perspective, queries like "benzothiazine derivatives uses" and "4-methylpiperidine applications" highlight the public's growing curiosity about this compound's real-world relevance. Environmental and regulatory considerations are also trending, with scientists evaluating the green chemistry aspects of its production. As sustainability becomes a priority, methods to reduce waste and energy consumption during synthesis are gaining traction.

In conclusion, 2-(4-methylpiperidine-1-carbonyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity align with current trends in precision medicine and materials engineering. Future research may unlock its full potential, answering pressing questions about its mechanisms and commercial viability.